Cas no 2248362-25-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-bis(difluoromethoxy)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-bis(difluoromethoxy)benzoate
• CAS No: 2248362-25-4
• MF: C₁₇H₉F₄NO₆
• MW: 399.25007891655
• CID: 6093870
• PubChem ID: 165977170
• Update Time: 2025-08-04

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-bis(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6523228
• 2248362-25-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-bis(difluoromethoxy)benzoate

• Inchi： 1S/C17H9F4NO6/c18-16(19)26-9-5-8(6-10(7-9)27-17(20)21)15(25)28-22-13(23)11-3-1-2-4-12(11)14(22)24/h1-7,16-17H
• InChI Key： DSXRHRZHGSZFGS-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=C(C=1)C(=O)ON1C(C2C=CC=CC=2C1=O)=O)OC(F)F)F

Computed Properties

• Exact Mass: 399.03659966g/mol
• Monoisotopic Mass: 399.03659966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 82.1Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-bis(difluoromethoxy)benzoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-bis(difluoromethoxy)benzoate (CAS No. 2248362-25-4)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-bis(difluoromethoxy)benzoate (CAS No. 2248362-25-4) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the isoindole core and difluoromethoxy substituents, make it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research trends.

One of the most intriguing aspects of this compound is its dual functional groups: the 1,3-dioxo-isoindole moiety and the 3,5-bis(difluoromethoxy)benzoate ester. These groups contribute to its stability and reactivity, making it a versatile intermediate in organic synthesis. Researchers have highlighted its potential as a building block for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The presence of fluorine atoms further enhances its metabolic stability, a key consideration in modern medicinal chemistry.

In the context of green chemistry and sustainable synthesis, CAS No. 2248362-25-4 has garnered attention due to its efficient synthetic routes and minimal environmental impact. Recent publications emphasize its role in catalyzed reactions, where it serves as a substrate for cross-coupling and condensation reactions. This aligns with the growing demand for eco-friendly chemical processes, a topic frequently searched in academic and industrial databases.

The compound's physicochemical properties, such as solubility and thermal stability, have been extensively studied. Its logP value and hydrogen bonding capacity suggest favorable bioavailability, a critical factor for pharmaceutical applications. These characteristics are often queried in QSAR (Quantitative Structure-Activity Relationship) studies, reflecting the compound's relevance in computational chemistry and molecular modeling.

Another area of interest is the compound's potential in material science. Its aromatic and fluorinated components make it a candidate for advanced polymers and coatings. Researchers are exploring its use in high-performance materials, such as those requiring resistance to extreme temperatures or chemical corrosion. This application is particularly relevant to industries like aerospace and electronics, where durability and precision are paramount.

From a commercial perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-bis(difluoromethoxy)benzoate is available in limited quantities, primarily for research purposes. Its synthesis requires specialized expertise, and suppliers often highlight its high purity and batch consistency, which are essential for reproducible experimental results. These keywords are frequently searched by procurement specialists and lab managers.

In summary, CAS No. 2248362-25-4 represents a fascinating intersection of chemistry and innovation. Its multifaceted applications—from drug development to advanced materials—underscore its importance in scientific progress. As research continues to uncover new uses for this compound, its role in addressing global challenges, such as sustainable technology and healthcare, will likely expand.